Cas no 1805676-62-3 (2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one
• CAS No: 1805676-62-3
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4975919
• Update Time: 2025-06-25

2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one

• Inchi： 1S/C10H9BrClFO/c1-6(11)10(14)8-2-7(5-12)3-9(13)4-8/h2-4,6H,5H2,1H3
• InChI Key： LOYFIOOPLDVFFZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(CCl)C=1)F)=O

Computed Properties

• Exact Mass: 277.95093 g/mol
• Monoisotopic Mass: 277.95093 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 279.53

Additional information on 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one

Introduction to 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one (CAS No. 1805676-62-3)

2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one, with the CAS number 1805676-62-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its bromine, chlorine, and fluorine substituents, which contribute to its reactivity and biological activity.

The molecular formula of 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one is C₁₀H₉BrClFO, and its molecular weight is 274.53 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its structural complexity and functional group diversity make it an attractive candidate for the synthesis of more complex molecules with potential therapeutic properties.

In the realm of medicinal chemistry, 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one has been explored for its potential as a building block in the development of novel drugs. Recent studies have highlighted its utility in the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from this compound that demonstrated potent inhibitory effects on cancer cell proliferation. The bromine and chlorine substituents were found to play a crucial role in enhancing the biological activity of these derivatives.

The presence of the fluorine atom in 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one is particularly noteworthy. Fluorine is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability, which are critical factors in drug design. Research has shown that fluorinated compounds often exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts. This makes 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one an attractive starting material for the development of drugs with enhanced therapeutic efficacy.

Beyond its applications in drug discovery, 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one has also been investigated for its use in materials science. The compound's reactivity and functional group diversity make it suitable for the synthesis of polymers with unique properties. For example, a study published in Macromolecules in 2020 described the use of this compound as a monomer in the preparation of copolymers with tunable mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one. One common approach involves the reaction of 3-chloromethyl-5-fluorobenzaldehyde with bromoacetyl bromide followed by an aldol condensation step. This method yields high purity products with good yields, making it suitable for large-scale production. Another notable synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions, which offer excellent control over regioselectivity and stereoselectivity.

The safety profile of 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken due to its reactivity and potential health effects. It is recommended to handle this compound under well-ventilated conditions and to use personal protective equipment such as gloves and safety goggles.

In conclusion, 2-Bromo-1-(3-(chloromethyl)-5-fluorophenyl)propan-1-one (CAS No. 1805676-62-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and functional group diversity make it an invaluable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain a focus of interest for many years to come.